N-(4-acetamidophenyl)-3-(1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-(4-acetamidophenyl)-3-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C17H15N5O2/c1-12(23)20-14-5-7-15(8-6-14)21-17(24)13-3-2-4-16(9-13)22-10-18-19-11-22/h2-11H,1H3,(H,20,23)(H,21,24)
• InChI Key: XTCKNPGXQNXRJS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)N3C=NN=C3
• Molecular Formula: C17H15N5O2
• Molecular Weight: 321.33 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetamidophenyl)-3-(1,2,4-triazol-4-yl)benzamide typically involves a multi-step process. One common method involves the reaction of 4-acetamidophenylamine with 3-(1,2,4-triazol-4-yl)benzoic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to optimize the reaction conditions and improve yield. The use of high-purity starting materials and stringent quality control measures ensures the consistency and reliability of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(4-acetamidophenyl)-3-(1,2,4-triazol-4-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

N-(4-acetamidophenyl)-3-(1,2,4-triazol-4-yl)benzamide has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a